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Compound of Interest

Compound Name: Glabrone

Cat. No.: B1232820 Get Quote

Essential Safety and Handling Guide for
Glabrone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Glabrone in a laboratory setting. The following procedures are designed to ensure the safety of

all personnel and to provide clear, step-by-step guidance for operational and disposal plans.

Physical and Chemical Properties of Glabrone
A summary of the key physical and chemical properties of Glabrone is provided below. This

information is critical for understanding its behavior and potential hazards.
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Property Value

Molecular Formula C₂₀H₁₆O₅[1][2]

Molecular Weight 336.34 g/mol [1][2][3]

Appearance White Solid / Yellow Crystalline[3]

Purity >98% (HPLC)[2]

Solubility Soluble in water, 7.215 mg/L @ 25 °C (est)[4]

Melting Point 224 - 226 °C[1]

Boiling Point 554.1°C at 760 mmHg[5]

Flash Point 202.6°C[5]

Personal Protective Equipment (PPE)
While some sources suggest minimal hazards associated with Glabrone, a cautious approach

is always recommended when handling any chemical compound in a research setting. The

following PPE is essential to minimize exposure and ensure personal safety.

PPE Category Recommendation Rationale

Eye Protection Wear safety goggles.
Protects eyes from potential

splashes or aerosols.

Hand Protection Nitrile disposable gloves.

Prevents direct skin contact.

Never re-use disposable

gloves.

Body Protection
Wear a lab coat with full

sleeves.

Protects skin and personal

clothing from contamination.

Respiratory Protection
Work in a well-ventilated area

or under a fume hood.

Minimizes inhalation of any

potential dust or aerosols.

Safe Handling and Experimental Workflow
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Adherence to a standardized workflow is crucial for minimizing risks during the handling and

use of Glabrone. The following diagram outlines the recommended procedure from preparation

to post-experiment cleanup.
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Safe Handling Workflow for Glabrone

Preparation

Handling & Experimentation

Cleanup & Disposal

Review MSDS and SOPs

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh Glabrone in a Ventilated Area

Perform Experimental Procedures

Monitor for Spills or Incidents

Decontaminate Work Surfaces

Segregate and Label Waste

Dispose of Waste According to Guidelines

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Glabrone in a laboratory setting.
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Emergency Procedures
In the event of an emergency, prompt and correct action is vital. The following procedures

provide guidance for common laboratory emergencies.

Spills and Leaks
Minor Spill:

Alert personnel in the immediate area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, earth).

Place the contaminated material into a labeled, sealed container for disposal.

Clean the spill area with soap and water.

Major Spill:

Evacuate the laboratory immediately.

Alert others and activate the nearest fire alarm if necessary.

Close the laboratory doors to confine the spill.

Contact your institution's emergency response team.

Provide them with details of the spilled material.

Fire Emergency
Alert people in the area to evacuate.

Activate the nearest fire alarm.

If the fire is small and you are trained to do so, use a fire extinguisher, ensuring you have a

clear exit path.
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Evacuate the building through the nearest stairwell; do not use elevators.

Assemble at the designated meeting point.

Medical Emergency
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan
Proper disposal of Glabrone and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Collect all solid Glabrone waste and contaminated materials (e.g., gloves, weigh boats,

paper towels) in a clearly labeled, sealed, and leak-proof container.

One source suggests that Glabrone can be incinerated[6]. Consult with your institution's

environmental health and safety (EHS) office for specific incineration procedures.

Liquid Waste:

Collect all liquid waste containing Glabrone in a separate, clearly labeled, and sealed

container.

Do not dispose of Glabrone solutions down the drain.
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Labeling and Storage:

All waste containers must be clearly labeled with the contents ("Glabrone Waste") and the

date.

Store waste containers in a designated, secure area away from incompatible materials

until they are collected by your institution's EHS office.

Always follow your institution's specific guidelines for chemical waste disposal. If you are

unsure about a procedure, contact your EHS office for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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